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Compound of Interest

Compound Name: FR901463

Cat. No.: B15589788 Get Quote

FR901463 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information on the solvent compatibility, handling, and experimental

use of FR901463.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of FR901463?

A1: The recommended solvent for preparing a stock solution of FR901463 is dimethyl sulfoxide

(DMSO). It has a documented solubility of at least 20 mg/mL in DMSO.

Q2: How should I store the solid compound and stock solutions of FR901463?

A2: While specific stability data for FR901463 is limited, general best practices for similar

bioactive molecules should be followed. Solid FR901463 should be stored at -20°C. We

recommend that stock solutions, once prepared, are stored as aliquots in tightly sealed vials at

-20°C and protected from light. For optimal results, it is best to prepare fresh solutions for each

experiment or use them within one month of preparation.

Q3: Can I dissolve FR901463 directly in aqueous buffers like PBS or cell culture media?

A3: Direct dissolution in aqueous buffers is not recommended due to the hydrophobic nature of

many organic compounds like FR901463. To prepare working solutions in aqueous media, it is

advised to first dissolve the compound in DMSO to create a concentrated stock solution. This
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stock solution can then be serially diluted into the aqueous buffer or cell culture medium to the

desired final concentration. Ensure the final DMSO concentration is kept low (typically below

0.5%) to avoid solvent-induced cellular toxicity.

Q4: What are the known cellular effects of FR901463?

A4: FR901463 is an antitumor agent that has been shown to induce cell cycle arrest at the G1

and G2/M phases and to trigger apoptosis in cancer cells.[1]
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Issue Possible Cause Suggested Solution

Precipitate forms when diluting

DMSO stock solution into

aqueous media.

The concentration of

FR901463 in the aqueous

solution exceeds its solubility

limit.

- Increase the volume of the

aqueous media to further dilute

the compound.- Vortex or

gently warm the solution to aid

in dissolution.- Ensure the final

DMSO concentration is

sufficient to maintain solubility,

but still biocompatible.

Inconsistent or no biological

effect observed in

experiments.

- Improper storage and

handling leading to compound

degradation.- Inaccurate

concentration of the stock

solution.- The final

concentration used in the

assay is too low.

- Prepare fresh stock solutions

from solid compound.- Store

stock solutions in small

aliquots at -20°C to avoid

repeated freeze-thaw cycles.-

Verify the concentration of the

stock solution using

spectrophotometry if possible.-

Perform a dose-response

experiment to determine the

optimal working concentration.

High level of cell death in

control (vehicle-treated) group.

The concentration of the

organic solvent (e.g., DMSO)

is too high in the final culture

medium.

- Ensure the final

concentration of the solvent is

at a non-toxic level (typically

<0.5% for DMSO in most cell

lines).- Run a solvent toxicity

control to determine the

tolerance of your specific cell

line.

Solvent Compatibility Data
The following table summarizes the known solubility of FR901463 in common laboratory

solvents.
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Solvent Concentration Notes

Dimethyl Sulfoxide (DMSO) ≥ 20 mg/mL
Recommended for preparing

concentrated stock solutions.

Ethanol Data not available

Water Data not available Likely has low solubility.

Phosphate-Buffered Saline

(PBS)
Data not available Likely has low solubility.

Note: The solubility in aqueous solutions is expected to be low. It is recommended to prepare a

concentrated stock solution in DMSO and then dilute it into the desired aqueous medium.

Experimental Protocols
Preparation of FR901463 Stock Solution (10 mM in
DMSO)
Materials:

FR901463 (solid)

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Allow the vial of solid FR901463 to equilibrate to room temperature before opening.

Weigh out the desired amount of FR901463 using a calibrated analytical balance in a sterile

environment. The molecular weight of FR901463 is required to calculate the mass needed

for a 10 mM solution.
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Add the appropriate volume of sterile DMSO to the solid FR901463 to achieve a final

concentration of 10 mM.

Vortex the solution until the compound is completely dissolved. Gentle warming (to no more

than 37°C) may be applied if necessary to aid dissolution.

Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected tubes.

Store the aliquots at -20°C.

Cell-Based Assay Workflow
This workflow provides a general guideline for treating cultured cells with FR901463.
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Preparation

Cell Culture

Analysis

Start

Prepare 10 mM FR901463
stock solution in DMSO

Prepare working solutions by
serially diluting stock in

culture medium

Replace medium with medium
containing FR901463 or vehicle control

Seed cells in multi-well plates
and allow to attach overnight

Incubate for desired time period
(e.g., 24, 48, 72 hours)

Perform cell viability, apoptosis,
or cell cycle assay

Analyze and interpret data

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pubmed.ncbi.nlm.nih.gov/9031665/
https://pubmed.ncbi.nlm.nih.gov/9031665/
https://www.benchchem.com/product/b15589788#fr901463-solvent-compatibility-for-experiments
https://www.benchchem.com/product/b15589788#fr901463-solvent-compatibility-for-experiments
https://www.benchchem.com/product/b15589788#fr901463-solvent-compatibility-for-experiments
https://www.benchchem.com/product/b15589788#fr901463-solvent-compatibility-for-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15589788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15589788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

